(S)-3-Amino-4-ethoxy-4-oxobutanoic acid
Overview
Description
(S)-3-Amino-4-ethoxy-4-oxobutanoic acid, also known as L-2-Amino-4-oxo-4-ethoxybutyric acid (AOEB), is a non-proteinogenic amino acid. It is a derivative of the neurotransmitter glutamate and has been shown to exhibit neuroprotective properties.
Mechanism Of Action
The mechanism of action of AOEB is not fully understood. However, it has been suggested that AOEB exerts its neuroprotective effects by modulating the activity of glutamate receptors and reducing the production of reactive oxygen species.
Biochemical And Physiological Effects
AOEB has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, which can protect cells from oxidative stress. AOEB has also been shown to reduce the production of inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α.
Advantages And Limitations For Lab Experiments
One advantage of using AOEB in lab experiments is its neuroprotective properties, which can be useful in studying the pathogenesis of neurodegenerative diseases. However, one limitation is that the mechanism of action of AOEB is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
Future research on AOEB could focus on elucidating its mechanism of action and identifying potential therapeutic targets for neurodegenerative diseases. Additionally, studies could investigate the effects of AOEB on other physiological systems, such as the immune system and cardiovascular system. Finally, research could explore the potential of AOEB as a dietary supplement or nutraceutical for promoting overall health and well-being.
Scientific Research Applications
Research on AOEB has mainly been focused on its neuroprotective properties. Studies have shown that AOEB can protect neurons from oxidative stress and excitotoxicity, which are factors involved in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's. AOEB has also been shown to improve cognitive function in animal models of Alzheimer's disease.
properties
IUPAC Name |
(3S)-3-amino-4-ethoxy-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO4/c1-2-11-6(10)4(7)3-5(8)9/h4H,2-3,7H2,1H3,(H,8,9)/t4-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXFCDLWCQIARFW-BYPYZUCNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H](CC(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60193684 |
Source
|
| Record name | 4-Ethyl hydrogen L-aspartate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60193684 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-3-Amino-4-ethoxy-4-oxobutanoic acid | |
CAS RN |
7361-28-6, 4070-43-3 |
Source
|
| Record name | 1-Ethyl aspartate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007361286 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Ethyl hydrogen L-aspartate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60193684 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-ETHYL ASPARTATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0UN0T532TD | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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